rac Duloxetine 3-Thiophene Isomer Oxalate
rac Duloxetine 3-Thiophene Isomer Oxalate
Brand Name:
Vulcanchem
CAS No.:
116817-28-8
VCID:
VC0124326
InChI:
InChI=1S/C18H19NOS.C2H2O4/c1-19-11-9-17(15-10-12-21-13-15)20-18-8-4-6-14-5-2-3-7-16(14)18;3-1(4)2(5)6/h2-8,10,12-13,17,19H,9,11H2,1H3;(H,3,4)(H,5,6)
SMILES:
CNCCC(C1=CSC=C1)OC2=CC=CC3=CC=CC=C32.C(=O)(C(=O)O)O
Molecular Formula:
C20H21NO5S
Molecular Weight:
387.5 g/mol
rac Duloxetine 3-Thiophene Isomer Oxalate
CAS No.: 116817-28-8
Reference Standards
VCID: VC0124326
Molecular Formula: C20H21NO5S
Molecular Weight: 387.5 g/mol
| CAS No. | 116817-28-8 |
|---|---|
| Product Name | rac Duloxetine 3-Thiophene Isomer Oxalate |
| Molecular Formula | C20H21NO5S |
| Molecular Weight | 387.5 g/mol |
| IUPAC Name | N-methyl-3-naphthalen-1-yloxy-3-thiophen-3-ylpropan-1-amine;oxalic acid |
| Standard InChI | InChI=1S/C18H19NOS.C2H2O4/c1-19-11-9-17(15-10-12-21-13-15)20-18-8-4-6-14-5-2-3-7-16(14)18;3-1(4)2(5)6/h2-8,10,12-13,17,19H,9,11H2,1H3;(H,3,4)(H,5,6) |
| Standard InChIKey | LDKLJPXLAAGCEL-UHFFFAOYSA-N |
| SMILES | CNCCC(C1=CSC=C1)OC2=CC=CC3=CC=CC=C32.C(=O)(C(=O)O)O |
| Canonical SMILES | CNCCC(C1=CSC=C1)OC2=CC=CC3=CC=CC=C32.C(=O)(C(=O)O)O |
| Synonyms | N-Methyl-γ-(1-naphthalenyloxy)-3-thiophenepropanamine Ethanedioate; rac-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine Oxalate; Duloxetine Impurity D; |
| PubChem Compound | 19830088 |
| Last Modified | Nov 11 2021 |
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